Cas no 1179253-24-7 (2-(4-chlorophenyl)-4-fluorobenzoic Acid)
2-(4-Chlorophenyl)-4-fluorobenzoic acid is a fluorinated aromatic carboxylic acid derivative with a molecular formula of C₁₃H₈ClFO₂. This compound features a chlorophenyl group at the 2-position and a fluorine substituent at the 4-position of the benzoic acid core, imparting distinct electronic and steric properties. Its structural characteristics make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring halogenated aromatic frameworks. The presence of both chlorine and fluorine enhances its reactivity in cross-coupling reactions and other transformations. High purity grades are available for research and industrial applications, ensuring consistent performance in synthetic workflows.
1179253-24-7 structure
Product Name:2-(4-chlorophenyl)-4-fluorobenzoic Acid
CAS No:1179253-24-7
MF:C13H8ClFO2
MW:250.652826309204
MDL:MFCD12859176
CID:1207337
PubChem ID:53211076
Update Time:2025-05-27
2-(4-chlorophenyl)-4-fluorobenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-chlorophenyl)-4-fluorobenzoic Acid
- 4'-Chloro-5-fluoro-[1,1'-biphenyl]-2-carboxylic acid
- [1,1'-Biphenyl]-2-carboxylic acid, 4'-chloro-5-fluoro-
- MFCD12859176
- AKOS005816358
- DTXSID60681112
- 2-(4-Chlorophenyl)-4-fluorobenzoic acid, 95%
- 4'-Chloro-5-fluoro[1,1'-biphenyl]-2-carboxylic acid
- G65504
- 1179253-24-7
- SCHEMBL23354242
-
- MDL： MFCD12859176
- Inchi： 1S/C13H8ClFO2/c14-9-3-1-8(2-4-9)12-7-10(15)5-6-11(12)13(16)17/h1-7H,(H,16,17)
- InChI Key： CNDBUUICPLKCQZ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1C=C(C=CC=1C(=O)O)F
Computed Properties
- Exact Mass: 250.0196853g/mol
- Monoisotopic Mass: 250.0196853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 37.3Ų
2-(4-chlorophenyl)-4-fluorobenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB327028-5 g |
2-(4-Chlorophenyl)-4-fluorobenzoic acid, 95%; . |
1179253-24-7 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB327028-5g |
2-(4-Chlorophenyl)-4-fluorobenzoic acid, 95%; . |
1179253-24-7 | 95% | 5g |
€1159.00 | 2025-04-22 | |
| 1PlusChem | 1P00HES8-100mg |
4'-Chloro-5-fluoro-[1,1'-biphenyl]-2-carboxylic acid |
1179253-24-7 | 97% | 100mg |
$212.00 | 2023-12-26 | |
| 1PlusChem | 1P00HES8-250mg |
4'-Chloro-5-fluoro-[1,1'-biphenyl]-2-carboxylic acid |
1179253-24-7 | 97% | 250mg |
$361.00 | 2023-12-26 | |
| 1PlusChem | 1P00HES8-1g |
4'-Chloro-5-fluoro-[1,1'-biphenyl]-2-carboxylic acid |
1179253-24-7 | 97% | 1g |
$1006.00 | 2023-12-26 | |
| Ambeed | A545907-100mg |
4'-Chloro-5-fluoro-[1,1'-biphenyl]-2-carboxylic acid |
1179253-24-7 | 97% | 100mg |
$233.0 | 2024-04-26 | |
| Ambeed | A545907-250mg |
4'-Chloro-5-fluoro-[1,1'-biphenyl]-2-carboxylic acid |
1179253-24-7 | 97% | 250mg |
$397.0 | 2024-04-26 | |
| Ambeed | A545907-1g |
4'-Chloro-5-fluoro-[1,1'-biphenyl]-2-carboxylic acid |
1179253-24-7 | 97% | 1g |
$1074.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1234187-100mg |
4'-Chloro-5-fluoro-[1,1'-biphenyl]-2-carboxylic acid |
1179253-24-7 | 97% | 100mg |
￥1544.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1234187-250mg |
4'-Chloro-5-fluoro-[1,1'-biphenyl]-2-carboxylic acid |
1179253-24-7 | 97% | 250mg |
￥2473.00 | 2024-08-09 |
2-(4-chlorophenyl)-4-fluorobenzoic Acid Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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